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Compound of Interest

Compound Name: Sulfo-Cy3 amine

Cat. No.: B15555561 Get Quote

Technical Guide: Sulfo-Cy3 Amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sulfo-Cy3 amine, a water-soluble

fluorescent dye. It covers essential safety information, physicochemical properties, and detailed

experimental protocols for its application in life sciences research.

Core Safety and Handling Information
The following tables summarize the key safety and handling information for Sulfo-Cy3 amine,

compiled from various supplier safety data sheets.

Hazard Identification and GHS Classification
Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life.

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water,

occasionally lifting the upper and lower eyelids.

Check for and remove any contact lenses.

Continue to rinse for at least 10 minutes. Get

medical attention.[1]

Skin Contact

Flush contaminated skin with plenty of water.

Remove contaminated clothing and shoes. Get

medical attention if symptoms occur. Wash

clothing before reuse. Clean shoes thoroughly

before reuse.[1]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, if breathing is irregular or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel. It

may be dangerous to the person providing aid to

give mouth-to-mouth resuscitation. Get medical

attention if adverse health effects persist or are

severe. If unconscious, place in recovery

position and get medical attention immediately.

Maintain an open airway. Loosen tight clothing

such as a collar, tie, belt or waistband.[1]

Ingestion Wash out mouth with water. Remove dentures if

any. Remove victim to fresh air and keep at rest

in a position comfortable for breathing. If

material has been swallowed and the exposed

person is conscious, give small quantities of

water to drink. Stop if the exposed person feels

sick as vomiting may be dangerous. Do not

induce vomiting unless directed to do so by

medical personnel. If vomiting occurs, the head

should be kept low so that vomit does not enter

the lungs. Get medical attention. If necessary,

call a poison center or physician. Never give
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anything by mouth to an unconscious person. If

unconscious, place in recovery position and get

medical attention immediately. Maintain an open

airway. Loosen tight clothing such as a collar,

tie, belt or waistband.[1]

Handling and Storage
Parameter Recommendation

Handling

Avoid dust formation. Avoid breathing mist, gas

or vapours. Avoid contacting with skin and eye.

Use personal protective equipment. Wear

chemical impermeable gloves. Ensure adequate

ventilation. Remove all sources of ignition.

Evacuate personnel to safe areas. Keep away

from heat, sparks, open flames and hot

surfaces.

Storage

Store at -20°C in the dark.[2][3] It can be

transported at room temperature for up to 3

weeks.[2][3] For long-term storage, it is

recommended to desiccate the product.[2][3]

Stock Solution Storage

A stock solution can be stored at -80°C for 6

months or at -20°C for 1 month, protected from

light.[4]

Physicochemical and Spectral Properties
Sulfo-Cy3 amine is a derivative of the cyanine dye Cy3, modified with a sulfonate group to

enhance water solubility and an amine group for conjugation.[4][5]
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Property Value

Molecular Formula C₃₆H₅₀N₄O₇S₂[1][6]

Molecular Weight 714.94 g/mol [1][7]

Appearance Dark red solid[7][8]

Solubility
Well soluble in water, alcohols, DMSO, and

DMF[2][6][7][8]

Excitation Maximum (λex) 548 nm[2][7]

Emission Maximum (λem) 563 nm[2][7]

Molar Extinction Coefficient (ε) 162,000 cm⁻¹M⁻¹[2][7]

Fluorescence Quantum Yield (Φ) 0.1[2][7]

Experimental Protocols
The amine group of Sulfo-Cy3 amine allows for its covalent linkage to molecules containing

carboxylic acids, activated esters (like NHS esters), or other electrophilic groups.[5][9] Below is

a general protocol for labeling a protein with an activated carboxyl group using Sulfo-Cy3
amine.

Protein Labeling with Sulfo-Cy3 Amine
This protocol outlines the steps for conjugating Sulfo-Cy3 amine to a protein that has been

activated to present a reactive ester, such as an NHS ester.

Materials:

Protein to be labeled (in an amine-free buffer, e.g., PBS)

Sulfo-Cy3 amine

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Activation reagent (e.g., EDC/NHS)
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Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

Purification column (e.g., Sephadex G-25)

Phosphate-buffered saline (PBS), pH 7.2-7.4

Procedure:

Protein Preparation:

Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL.

If the protein buffer contains primary amines (e.g., Tris or glycine), it must be dialyzed

against the reaction buffer before proceeding.

Activation of Carboxyl Groups on the Protein (if necessary):

This step is required if the protein does not already have an amine-reactive group.

Dissolve the protein in a suitable buffer (e.g., MES buffer, pH 6.0).

Add a 10-fold molar excess of EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a

20-fold molar excess of NHS (N-hydroxysuccinimide).

Incubate for 15-30 minutes at room temperature.

Remove excess activation reagents by dialysis or using a desalting column, exchanging

the buffer to the reaction buffer (pH 8.3-8.5).

Sulfo-Cy3 Amine Stock Solution Preparation:

Just before use, dissolve Sulfo-Cy3 amine in anhydrous DMF or DMSO to a

concentration of 10 mg/mL.

Conjugation Reaction:

Slowly add the Sulfo-Cy3 amine stock solution to the protein solution while gently stirring.

The optimal molar ratio of dye to protein should be determined empirically, but a starting
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point of a 10 to 20-fold molar excess of the dye can be used.

Incubate the reaction for 1-2 hours at room temperature, protected from light.

Purification of the Labeled Protein:

Prepare a Sephadex G-25 column according to the manufacturer's instructions.

Load the reaction mixture onto the column.

Elute with PBS (pH 7.2-7.4).

The first colored band to elute is the labeled protein. The second, slower-moving band is

the unconjugated dye.

Collect the fractions containing the labeled protein.

Characterization of the Conjugate:

Determine the protein concentration and the degree of labeling (DOL) by measuring the

absorbance at 280 nm and ~548 nm.

The DOL can be calculated using the following formula: DOL = (A_max × ε_protein) /

((A_280 - (A_max × CF_280)) × ε_dye) Where:

A_max is the absorbance at the dye's maximum absorption wavelength.

A_280 is the absorbance at 280 nm.

ε_protein is the molar extinction coefficient of the protein at 280 nm.

ε_dye is the molar extinction coefficient of the dye at its A_max.

CF_280 is the correction factor for the dye's absorbance at 280 nm (CF280 = A280nm /

Amax). For Sulfo-Cy3, this is approximately 0.06.[2]

Visualizations
Experimental Workflow: Protein Labeling
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Protein Labeling Workflow with Sulfo-Cy3 Amine
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Caption: Workflow for conjugating Sulfo-Cy3 amine to a protein.

Application in Immunofluorescence
Sulfo-Cy3 amine can be used to label antibodies for use in immunofluorescence to visualize

specific cellular targets.
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Immunofluorescence Workflow using a Labeled Antibody
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Caption: General workflow for immunofluorescence using a Sulfo-Cy3 labeled antibody.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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